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Compound of Interest

Compound Name: F1063-0967

Cat. No.: B15573218 Get Quote

Introduction
F1063-0967 is a novel small molecule inhibitor targeting the Hypothetical Kinase 1 (HK1), a

receptor tyrosine kinase implicated in oncogenic signaling. Upon activation by its ligand,

Hypothetical Growth Factor (HGF), HK1 initiates the MAPK/ERK signaling cascade, a critical

pathway for cell proliferation and survival. These application notes provide detailed protocols

for two key in vitro assays designed to characterize the potency and mechanism of action of

F1063-0967: a biochemical TR-FRET assay to determine its direct inhibitory effect on purified

HK1, and a cell-based AlphaLISA assay to measure its efficacy in blocking downstream

signaling in a cellular context.

Signaling Pathway and Assay Principle
The binding of HGF to the HK1 receptor induces its dimerization and autophosphorylation. This

activates the downstream Ras-Raf-MEK-ERK pathway. F1063-0967 is an ATP-competitive

inhibitor designed to block the kinase activity of HK1, thereby preventing this signaling

cascade.
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Preparation

Kinase Reaction

Detection

Prepare Assay Buffer

Add 2.5 µL diluted compound
or DMSO to assay plate

Serially dilute F1063-0967
in 100% DMSO

Prepare HK1 enzyme and
substrate/ATP solutions

Add 5 µL of HK1 enzyme solution
(2X concentration)

Add 2.5 µL of Substrate/ATP mix
(4X concentration) to initiate

Incubate for 15 min at RT

Incubate for 60 min at RT

Add 10 µL of TR-FRET
Detection Reagent Mix

Incubate for 60 min at RT
(protected from light)

Read plate on TR-FRET enabled
plate reader (Ex: 340 nm, Em: 665 nm & 620 nm)
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Cell Culture & Treatment

Lysis & Detection

Seed HEK293-HK1 cells
in 96-well plate

Incubate overnight

Serum starve cells for 4 hours

Pre-treat with F1063-0967
serial dilutions for 1 hour

Stimulate with HGF for 10 min

Aspirate media and lyse cells
with Lysis Buffer

Incubate on shaker for 10 min

Transfer 5 µL of lysate
to 384-well assay plate

Add 5 µL of Acceptor Bead Mix

Incubate for 60 min at RT

Add 5 µL of Donor Bead Mix

Incubate for 60 min in the dark

Read on AlphaScreen-enabled
plate reader

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Notes and Protocols: F1063-0967 In Vitro
Assay Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573218#f1063-0967-in-vitro-assay-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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